2-(2-Amino-2-oxoethyl)sulfanyl-N-(1-benzyl-2,3-dihydroindol-5-yl)benzamide

• IUPAC Name: 2-(2-amino-2-oxoethyl)sulfanyl-N-(1-benzyl-2,3-dihydroindol-5-yl)benzamide
• InChI: InChI=1S/C24H23N3O2S/c25-23(28)16-30-22-9-5-4-8-20(22)24(29)26-19-10-11-21-18(14-19)12-13-27(21)15-17-6-2-1-3-7-17/h1-11,14H,12-13,15-16H2,(H2,25,28)(H,26,29)
• InChI Key: QVVDACATJJBKJB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=C1C=C(C=C2)NC(=O)C3=CC=CC=C3SCC(=O)N)CC4=CC=CC=C4
• Molecular Formula: C24H23N3O2S
• Molecular Weight: 417.5 g/mol
• CAS No.: 2413899-43-9

Description

2-(2-Amino-2-oxoethyl)sulfanyl-N-(1-benzyl-2,3-dihydroindol-5-yl)benzamide is a useful research compound. Its molecular formula is C24H23N3O2S and its molecular weight is 417.53. The purity is usually 95%.
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Mechanism of Action

Target of Action

It’s known that indole derivatives, which are part of the compound’s structure, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Indole derivatives are known to interact with their targets, leading to a variety of changes depending on the specific biological activity . For instance, some indole derivatives have been reported to show inhibitory activity against certain viruses .

Biochemical Pathways

Indole derivatives are known to influence a variety of biochemical pathways due to their broad-spectrum biological activities . The downstream effects of these pathways can vary widely, depending on the specific biological activity and the context in which the compound is acting.

Pharmacokinetics

Pharmacokinetic studies are crucial in understanding a drug’s bioavailability and its overall effect on the body

Result of Action

Given the broad range of biological activities associated with indole derivatives , it’s plausible that EN300-181974 could have diverse molecular and cellular effects. These effects would depend on the specific targets and pathways that the compound interacts with.